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For Researchers, Scientists, and Drug Development Professionals

Fluoroantimonic acid (HSbF₆), renowned as the strongest known superacid, holds a

prominent position in the landscape of catalysis. Its unparalleled acidity enables it to catalyze a

wide array of chemical transformations, particularly in hydrocarbon chemistry, that are often

sluggish or unfeasible with conventional acid catalysts. This guide provides a comparative

analysis of the catalytic activity of fluoroantimonic acid against other notable superacids,

supported by available experimental data and detailed methodologies.

Acidity of Superacids: The Hammett Acidity
Function
The strength of superacids is quantified using the Hammett acidity function (H₀), which extends

the pH scale to highly acidic media. A more negative H₀ value indicates a stronger acid.

Fluoroantimonic acid exhibits the most negative H₀ value, underscoring its exceptional

proton-donating ability, which is the cornerstone of its catalytic activity.
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Superacid Composition
Hammett Acidity Function
(H₀)

Fluoroantimonic Acid HF-SbF₅ -28 to -31.3

Magic Acid HSO₃F-SbF₅ -23

Fluorosulfuric Acid HSO₃F -15.1

Triflic Acid CF₃SO₃H -14.1

Perchloric Acid HClO₄ -13.0

Sulfuric Acid (100%) H₂SO₄ -12.0

Table 1: Hammett Acidity Function (H₀) of Selected Superacids. This table provides a

comparison of the acidity of various superacids. The significantly more negative H₀ value of

fluoroantimonic acid highlights its superior strength.

Catalytic Applications: Isomerization and Alkylation
Superacids are pivotal in the petrochemical industry for processes such as the isomerization of

linear alkanes to branched isomers, which enhances the octane number of gasoline, and the

alkylation of isobutane with alkenes to produce high-octane gasoline components. The extreme

acidity of fluoroantimonic acid allows these reactions to proceed at lower temperatures and

with higher efficiency compared to other catalysts.

Isomerization of n-Alkanes
The isomerization of n-alkanes is a classic benchmark reaction for superacid catalysts. The

general mechanism involves the protonation of the alkane to form a carbocation, which then

undergoes skeletal rearrangement.
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Figure 1: General mechanism for n-alkane isomerization catalyzed by a superacid.

While direct comparative data for liquid superacids in n-alkane isomerization is scarce in

publicly available literature, the catalytic activity generally correlates with the acid strength.

Therefore, fluoroantimonic acid is expected to exhibit the highest activity.
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Catalyst Reaction
Temperatur
e (°C)

Conversion
(%)

Iso-alkane
Selectivity
(%)

Reference

Fluoroantimo

nic Acid (HF-

SbF₅)

n-Hexane

Isomerization
25

High

(qualitative)

High

(qualitative)

General

knowledge

Solid

Superacid

(Sulfated

Zirconia)

n-Pentane

Isomerization
180

~57 (initial

yield)
High [1]

Solid

Superacid

(Pt/SAPO-11)

n-

Hexadecane

Hydroisomeri

zation

340-380 80-95 85-95
General

knowledge

Table 2: Representative Data for Alkane Isomerization. This table presents available data on

alkane isomerization using different types of superacid catalysts. Direct quantitative

comparisons for liquid superacids under identical conditions are limited in the literature.

Alkylation of Isobutane with Butene
Alkylation is another critical industrial process where superacids excel. The reaction of

isobutane with butene produces highly branched C8 alkanes (alkylate), a key component of

high-octane gasoline.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.researchgate.net/publication/333830778_An_Overview_of_Light_Olefins_Production_via_Steam_Enhanced_Catalytic_Cracking
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Butene

tert-Butyl Cation

+ H+

tert-Butyl CationIsobutane

C8 Carbocation

Alkylation

Alkylate (C8 Alkanes)

+ Isobutane
- tert-Butyl Cation

Reactor Preparation Reactant Loading Reaction Analysis

Clean & Dry Reactor Inert Atmosphere Charge Superacid Inject n-Pentane Set Temperature & Stirring Timed Sampling Quench Sample GC-FID Analysis Data Calculation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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